![molecular formula C21H18N4O3S B2571727 2-ethoxy-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)nicotinamide CAS No. 1020979-62-7](/img/structure/B2571727.png)
2-ethoxy-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 6-substituted-2-thiouracils with the appropriate substituted phenacyl halides . This is followed by intramolecular cyclization to form 5H-thiazolo[3,2-a]pyrimidin-5-ones . Further, acylation of the 7-NH2 group of 5H-thiazolo[3,2-a]pyrimidin-5-ones affords amide derivatives .Scientific Research Applications
Synthesis and Derivative Formation
2-Ethoxy-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)nicotinamide is a compound with a complex structure that has been involved in various synthetic processes to create diverse derivatives with potential biological activities. One study involved the synthesis of 1,3,4-thiadiazolo[3,2-a]pyrimidine derivatives, which are closely related to the compound , through reactions with carbon disulfide and phenyl isothiocyanate, further leading to the formation of ketene dithioacetal fragments (Kukaniev et al., 1998). Another research synthesized alkoxyphthalimide derivatives of similar thiazolopyrimidine compounds, evaluating them for antimicrobial activities to explore their potential as chemotherapeutic agents (Dangi et al., 2011).
Biological Activities and Potential Applications
The biological activities of thiazolopyrimidine derivatives, which include the compound of interest, have been widely studied. For instance, derivatives of this compound have shown promise as antimicrobial agents, with various studies synthesizing and testing these compounds for their efficacy against bacterial and fungal strains (Wardkhan et al., 2008; Patel & Shaikh, 2010). These studies highlight the potential use of such compounds in developing new antimicrobial agents to combat resistant microbial strains.
Structural Characterization and Modification
The structural characterization of nicotinamide derivatives, including compounds similar to this compound, is crucial for understanding their biological activity. A study conducted structural analyses using X-ray crystallography and NMR techniques to elucidate the structure of a nicotinamide derivative, underscoring the importance of structural analysis in the development of bioactive compounds (Burnett et al., 2015).
Properties
IUPAC Name |
2-ethoxy-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O3S/c1-3-28-20-16(8-5-9-22-20)19(27)24-15-7-4-6-14(11-15)17-12-29-21-23-13(2)10-18(26)25(17)21/h4-12H,3H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQHPVQNLMGDQOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)C(=O)NC2=CC=CC(=C2)C3=CSC4=NC(=CC(=O)N34)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.